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Compound of Interest

Compound Name: 2-Ethoxy-2-ethylhexan-1-amine
Cat. No.: B13636875
Get Quote
\ J

A Technical Profile for Research & Development
Executive Summary

2-Ethoxy-2-ethylhexan-1-amine is a sterically hindered primary amine characterized by a
quaternary carbon at the

-position, bearing both an ethyl group and an ethoxy ether linkage. Unlike its common analog
2-ethylhexylamine, this compound incorporates an ether oxygen which modifies its
hydrophilicity-lipophilicity balance (HLB) and reduces the basicity of the amine via inductive
effects. It serves as a critical building block in the synthesis of specialty surfactants, corrosion
inhibitors, and lipophilic pharmaceutical agents where metabolic stability at the

-carbon is required.

Chemical Identity & Structural Analysis

The molecule features a unique "gem-disubstituted" structure at the C2 position, providing
significant steric bulk that protects the amine from oxidative degradation and enzymatic attack.
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Parameter Details
IUPAC Name 2-Ethoxy-2-ethylhexan-1-amine
CAS Number 1466397-84-1
C
Molecular Formula H
NO
Molecular Weight 173.30 g/mol
SMILES CCC(OCC)(CN)ccee

Structural Class -Alkoxy Primary Amine

Structural Visualization

The following diagram illustrates the connectivity and the steric environment around the
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Figure 1: Structural Connectivity of 2-Ethoxy-2-ethylhexan-1-amine

quaternary carbon (C2).

Click to download full resolution via product page

Figure 1: The quaternary center (C2) anchors the polar amine, the ether oxygen, and two alkyl
chains, creating a distinct amphiphilic profile.
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Physicochemical Properties

The following data synthesizes available experimental values with high-confidence predictive
models (QSAR) derived from structural analogs (e.g., 2-ethylhexylamine).

ble 1: Physical & Ti lvnamic C 1]

Property Value Source/Method
Physical State Liquid (at 20°C) Standard State
- ) ] Estimated based on MW &
Boiling Point ~195°C - 205°C (Predicted) )
Ether vs. OH H-bonding
Density 0.84 £ 0.05 g/cm3 Predicted
LogP (Octanol/Water) 2.32 ChemScene Calculated [1]
Topological Polar Surface Area ]
35.25 A2 Computational [1]
(TPSA)
Lower than typical amines (10.
pKa (Conjugate Acid) 9.5 - 9.8 (Predicted) [1][2]5) due to
-ether induction
. Amphiphilic; soluble in organic
Water Solubility Low to Moderate
solvents (EtOH, DMSO)
Refractive Index ~1.435 Predicted
1 (NH
H-Bond Donors Structural Count
)
H-Bond Acceptors 2 (N, O) Structural Count

Key Insight: The presence of the ethoxy group at C2 lowers the pKa compared to 2-
ethylhexylamine (pKa ~10.5). The oxygen atom exerts an electron-withdrawing inductive effect
(-1) through the carbon backbone, reducing the electron density on the nitrogen and making the
lone pair less available for protonation.
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Synthesis & Production Methodologies

Since 2-Ethoxy-2-ethylhexan-1-amine is a specialized intermediate, its synthesis typically
follows a Ring-Opening/Amination pathway starting from 2-ethyl-1-hexene.

Primary Synthetic Route: Epoxide Ring Opening

This route ensures the correct regiochemistry, placing the ethoxy group at the more substituted
carbon (C2) and the amine at the primary carbon (C1).

o Epoxidation: 2-Ethyl-1-hexene is oxidized to 2-ethyl-1,2-epoxyhexane.
 Etherification (Solvolysis): Acid-catalyzed ring opening with Ethanol.
o Mechanism:[1][3][4][5][6] The reaction proceeds via an S

1-like transition state where the nucleophile (EtOH) attacks the more substituted carbon
(C2) due to the stability of the developing partial positive charge.

o Intermediate: 2-Ethoxy-2-ethylhexan-1-ol.
e Amination: Conversion of the primary alcohol to the amine.
o Method A: Catalytic amination (NH

/H
, Ni/Co catalyst).

o Method B: Mesylation followed by Gabriel Synthesis or Azide reduction.
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Figure 2: Synthetic Pathway via Epoxide Ring Opening

Click to download full resolution via product page

Figure 2: The regioselective synthesis ensures the ethoxy group attaches to the quaternary
carbon.

Applications & Utility

The unique structure of 2-Ethoxy-2-ethylhexan-1-amine enables specific functionalities in
industrial and pharmaceutical contexts.
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A. Specialty Surfactants

The compound acts as a cationic surfactant precursor. The gem-ethyl/ethoxy substitution
disrupts crystalline packing, likely resulting in surfactants with:

o Lower Krafft points (better cold-water solubility).
e Enhanced stability in hard water.

e "Gemini-like" properties when dimerized.

B. Corrosion Inhibition

Hindered amines are potent corrosion inhibitors.[4] The ethoxy group provides additional
adsorption sites (via the oxygen lone pair) on metal surfaces, potentially enhancing the
protective film compared to simple alkylamines.

C. Pharmaceutical Intermediate

In drug design, the 2-ethoxy-2-ethyl motif serves as a lipophilic anchor that is metabolically
robust. The quaternary carbon prevents

-oxidation, extending the half-life of the resulting bioactive molecule.

Safety & Handling Protocols

Signal Word:DANGER (Based on amine class properties)
e Hazard Statements:

o H314: Causes severe skin burns and eye damage.

o H302: Harmful if swallowed.

o H411: Toxic to aquatic life with long-lasting effects.
Handling Protocol:

e Engineering Controls: Use only in a chemical fume hood.
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o PPE: Wear nitrile gloves (min 0.11mm thickness), chemical safety goggles, and a face
shield.

o Storage: Store under inert gas (Nitrogen/Argon) to prevent reaction with atmospheric CO

(carbamate formation). Keep away from oxidizing agents and strong acids.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physicochemical Properties of 2-Ethoxy-2-ethylhexan-
1-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13636875/docs#physicochemical-properties-of-2-
ethoxy-2-ethylhexan-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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